Cas no 1784322-60-6 (Cyclohexanemethanamine, 4-(methylsulfonyl)-)

• Product Name: Cyclohexanemethanamine, 4-(methylsulfonyl)-
• CAS No: 1784322-60-6
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5253997
• Update Time: 2025-10-31

Cyclohexanemethanamine, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-(methylsulfonyl)-

• Inchi： 1S/C8H17NO2S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7-8H,2-6,9H2,1H3
• InChI Key： WZPFRVCDAPDDTB-UHFFFAOYSA-N
• SMILES： C1(CN)CCC(S(C)(=O)=O)CC1

Additional information on Cyclohexanemethanamine, 4-(methylsulfonyl)-

Cyclohexanemethanamine, 4-(methylsulfonyl)- (CAS No. 1784322-60-6)

Cyclohexanemethanamine, 4-(methylsulfonyl)-, also known by its CAS number 1784322-60-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of cyclohexane, a six-membered cyclic hydrocarbon, with a methanamine group attached at the 4-position and a methylsulfonyl substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The structure of Cyclohexanemethanamine, 4-(methylsulfonyl)- consists of a cyclohexane ring with two substituents: a methanamine group (-CH₂NH₂) and a methylsulfonyl group (-SO₂CH₃). The methanamine group introduces basicity to the molecule, while the methylsulfonyl group contributes to its solubility and reactivity. These features make the compound versatile for use in various chemical reactions and applications.

Recent studies have highlighted the potential of Cyclohexanemethanamine, 4-(methylsulfonyl)- in the field of drug discovery. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to form stable complexes with metal ions has also been investigated for its potential use in catalysis and materials science.

In terms of synthesis, Cyclohexanemethanamine, 4-(methylsulfonyl)- can be prepared through various methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of cyclohexylmethane amine with methanesulfonyl chloride in the presence of a base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of CAS No. 1784322-60-6 include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane and ethanol has been extensively studied, providing valuable insights into its behavior in different chemical environments.

One of the most promising applications of Cyclohexanemethanamine, 4-(methylsulfonyl)- is in the field of polymer chemistry. Researchers have demonstrated that this compound can be used as a monomer to synthesize novel polymers with enhanced mechanical and thermal properties. These polymers have potential applications in advanced materials for aerospace, automotive industries, and electronic devices.

In addition to its chemical applications, CAS No. 1784322-60-6 has also been explored for its environmental impact. Studies have shown that the compound is biodegradable under certain conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes.

The demand for Cyclohexanemethanamine, 4-(methylsulfonyl)- has been growing steadily due to its diverse applications across multiple industries. Market analysis indicates that this compound is increasingly being used in pharmaceuticals, agrochemicals, and specialty chemicals sectors. Its availability from reliable suppliers ensures that it meets the quality standards required for these high-stakes industries.

In conclusion, Cyclohexanemethanamine, 4-(methylsulfonyl)- (CAS No. 1784322-60-6) is a versatile compound with significant potential in various fields. Its unique chemical structure, combined with its favorable physical properties and wide range of applications, positions it as an important molecule in modern chemistry. As research continues to uncover new uses for this compound, it is likely to play an even more prominent role in future technological advancements.